Cas no 379244-87-8 (Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)-
• CAS No: 379244-87-8
• MF: C₁₁H₉N₃OS₂
• MW: 263.33865904808
• CID: 1486709
• PubChem ID: 706111
• Update Time: 2025-04-21

Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-2-methyl-5-(2-thienyl)-
• Cambridge id 7176401
• 379244-87-8
• HMS2513H03
• SR-01000253511
• CHEMBL1371486
• HMS3377P17
• MLS000666293
• 3-amino-2-methyl-5-(2-thienyl)thieno[2,3-d]pyrimidin-4(3H)-one
• AKOS001049230
• Z56848058
• Oprea1_555636
• SR-01000253511-1
• SMR000271895

• Inchi： 1S/C11H9N3OS2/c1-6-13-10-9(11(15)14(6)12)7(5-17-10)8-3-2-4-16-8/h2-5H,12H2,1H3
• InChI Key： IHKGXUXEUBUAJG-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)C2C(N(C(C)=NC1=2)N)=O

Computed Properties

• Exact Mass: 263.01887
• Monoisotopic Mass: 263.01870427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 58.69